Cas no 1361690-65-4 (5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl)

5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl is a biphenyl derivative featuring a difluoromethyl group at the 5' position, dichloro substitution at the 3 and 4 positions, and a methoxy group at the 2' position. This compound is of interest in synthetic and medicinal chemistry due to its unique substitution pattern, which enhances its potential as an intermediate in the development of pharmaceuticals and agrochemicals. The presence of electron-withdrawing (difluoromethyl, dichloro) and electron-donating (methoxy) groups offers versatility in further functionalization. Its structural complexity and stability make it suitable for applications requiring precise molecular modifications. High purity and well-defined reactivity further underscore its utility in research and industrial processes.

5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl structure

1361690-65-4 structure

Product Name:5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl

CAS No:1361690-65-4

MF:C₁₄H₁₀Cl₂F₂O

MW:303.131409168243

CID:4993791

Update Time:2025-05-27

5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

- 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl
- Inchi： 1S/C14H10Cl2F2O/c1-19-13-5-3-9(14(17)18)6-10(13)8-2-4-11(15)12(16)7-8/h2-7,14H,1H3
- InChI Key： BQVMVVAVZCANCO-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=C(C(F)F)C=CC=1OC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 291
XLogP3: 5.4
Topological Polar Surface Area: 9.2

5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011007835-250mg	5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl	1361690-65-4	97%	250mg	484.80 USD	2021-07-05
Alichem	A011007835-500mg	5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl	1361690-65-4	97%	500mg	855.75 USD	2021-07-05
Alichem	A011007835-1g	5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl	1361690-65-4	97%	1g	1,490.00 USD	2021-07-05

5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl Related Literature

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Additional information on 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl

Comprehensive Overview of 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl (CAS No. 1361690-65-4)

5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl (CAS No. 1361690-65-4) is a specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group, dichloro substitution, and a methoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups have garnered attention in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated compounds and halogenated aromatics has positioned 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl as a key subject in modern organic chemistry. Researchers frequently explore its synthetic pathways, reactivity, and potential as a building block for advanced materials. With the rise of green chemistry and sustainable synthesis, optimizing its production to minimize environmental impact remains a hot topic.

In pharmaceutical applications, this compound’s lipophilicity and electron-withdrawing properties enhance membrane permeability, a critical factor in drug delivery systems. Its structural analogs are often investigated for anti-inflammatory, antimicrobial, and anticancer activities. Recent studies highlight its role in catalysis and material science, where its stability under harsh conditions is valued.

From an analytical perspective, CAS No. 1361690-65-4 is characterized by advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity, essential for reproducible research outcomes. The compound’s storage conditions and handling protocols are also widely discussed to maintain its integrity.

As the demand for tailor-made chemicals increases, 5'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl exemplifies innovation in molecular design. Its compatibility with cross-coupling reactions and click chemistry further expands its utility. For industries focusing on high-value intermediates, this compound offers a competitive edge in developing next-generation therapeutics and functional materials.

In summary, CAS No. 1361690-65-4 represents a convergence of chemical versatility and practical applicability. Its relevance in medicinal chemistry, agrochemicals, and material engineering ensures sustained interest. Future research may explore its biodegradability and scalable synthesis, aligning with global trends toward eco-friendly solutions.